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Compound of Interest

(Dicyclopropylmethyl)amine
Compound Name:

Hydrochloride
CAS No.: 51043-72-2
Cat. No.: B3025387

Get Quote

Chemical Identity & Physicochemical Profile

(Dicyclopropylmethyl)amine Hydrochloride is a bicyclic amine salt characterized by high
steric bulk and significant ring strain energy. Unlike simple aliphatic amines, the geminal
dicyclopropyl moiety imparts unique lipophilicity and metabolic stability profiles, making it a
critical scaffold in modern drug discovery.

IUPAC Name: 1,1-Dicyclopropylmethanamine hydrochloride[1]

Common Name: Dicyclopropylmethylamine HCI

CAS Number (Free Base): 13375-29-6[2]

CAS Number (Salt):Not universally assigned; often referenced under free base CAS with
"HCI" designation.

Molecular Formula:
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e Molecular Weight: 111.19 g/mol (Free Base) + 36.46 g/mol (HCI) = 147.65 g/mol

e Solubility: Highly soluble in water, methanol, and DMSO; sparingly soluble in non-polar
solvents (hexane, toluene).

Property Value | Description

White to off-white crystalline solid (hygroscopic).

Appearance
[3]
_ _ >150°C (Decomposition likely >190°C; Empirical
Melting Point o ]
verification required).[4]
o ~10.6 (Conjugate acid of free base); 1% aq.
Acidity (pKa) ]
solution pH = 4-5.
] ] ~27.5 kcal/mol per cyclopropyl ring (Total ~55
Ring Strain

kcal/mol).

Hazard Identification & Toxicology (GHS Classification)

While specific toxicological data for this salt may be limited, its classification is derived from the
Structure-Activity Relationship (SAR) of analogous cyclopropylamines (e.g., Cyclopropylamine,
CAS 765-30-0).

Core Hazards

» Skin Corrosion/Irritation (Category 1B): The salt can hydrolyze on moist skin to release HCI
and the free amine, causing severe chemical burns.

e Acute Toxicity (Oral/Inhalation): Harmful if swallowed. Cyclopropylamines are known to
inhibit monoamine oxidase (MAQO) and can act as mechanism-based inactivators of
cytochrome P450 enzymes (bioactivation).

o Eye Damage (Category 1): Risk of irreversible corneal damage upon contact.

Specific Cyclopropyl Risks

e Metabolic Bioactivation: The cyclopropyl ring can undergo single-electron transfer (SET)
oxidation, opening the ring to form reactive radical intermediates. Avoid prolonged exposure.
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o Thermal Instability: While the HCI salt is more stable than the free base, the high ring strain
makes the compound susceptible to violent decomposition if heated beyond 200°C or
subjected to strong shock.

Safe Handling Protocols
A. Engineering Controls

o Primary Containment: All solid handling (weighing, transfer) must be performed inside a
Chemical Fume Hood or a Powder Containment Enclosure.

» Ventilation: Ensure face velocity >0.5 m/s.

 Inert Atmosphere: The compound is hygroscopic.[3] Store and handle under nitrogen or
argon when possible to prevent caking and hydrolysis.

B. Personal Protective Equipment (PPE)

e Respiratory: If dust formation is likely outside a hood, use a P3 (High Efficiency) particulate
respirator or a Powered Air Purifying Respirator (PAPR).

» Hands: Double-gloving recommended.
o Inner: Nitrile (0.11 mm).
o OQuter: Nitrile (0.11 mm) or Laminate film (Silver Shield) for prolonged contact.

o Eyes: Chemical splash goggles. Face shield required if handling solutions >100 mL.

C. Experimental Workflow: Free Base Liberation

Researchers often need to liberate the free amine for nucleophilic substitution reactions. This
step generates the volatile, amine-odorous free base.
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Figure 1: Workflow for liberating the free amine from the hydrochloride salt. Note the volatility
hazard at the "Free Base" stage.

Storage & Stability

o Temperature: Store at 2—8°C (Refrigerated).

o Environment: Keep container tightly closed in a dry, well-ventilated place. Hygroscopic
nature requires desiccation.

e Incompatibilities:
o Strong Oxidizing Agents: Risk of N-oxidation or ring fragmentation.
o Acid Chlorides/Anhydrides: Reacts violently to form amides.

o Nitrosating Agents: Potential formation of carcinogenic N-nitroso compounds.

Emergency Response
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Scenario

Immediate Action

Skin Contact

Wash with 5% polyethylene glycol (PEG 400) if
available, or copious soap and water for 15

mins. Do not neutralize with acid.

Eye Contact

Rinse cautiously with water for 15 mins.
Remove contact lenses. Seek immediate

ophthalmological consult.

Inhalation

Move to fresh air. If breathing is difficult,
administer oxygen. Monitor for delayed

pulmonary edema (due to HCI gas).

Spill (Solid)

Cover with dry lime or soda ash. Sweep up
carefully to avoid dust. Place in a closed

container.

Fire

Use water spray, alcohol-resistant foam, or dry
chemical. Warning: Combustion releases toxic
NOx and HCI fumes.

Synthesis & Impurity Profile

Understanding the synthesis helps identify potential impurities in the commercial material. The

standard route involves the reductive amination of Dicyclopropyl Ketone (DCPK).
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Figure 2: Synthesis pathway highlighting potential impurities. Commercial lots should be
checked for "Impurity B" (secondary amine) which can alter stoichiometry in subsequent
reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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